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Compound of Interest

Compound Name:
2-[[2-(2-

Hydroxyethoxy)ethyl]thio]ethanol

CAS No.: 85391-94-2

Cat. No.: B1364151

Get Quote

Welcome to the Advanced Materials & Intermediates Support Center. This guide is designed for

researchers, analytical scientists, and drug development professionals working with low-melting

PEG-thioether derivatives.

Overview & Physical Context
2-[[2-(2-Hydroxyethoxy)ethyl]thio]ethanol (CAS 85391-94-2, PubChem CID 3020660) is a

highly flexible, hydrophilic organic compound[1]. With a molecular weight of 166.24 g/mol , it

presents as a clear, colorless liquid at room temperature and possesses a theoretical melting

point of approximately -20 °C[1][2]. Crystallizing this compound is notoriously difficult due to its

propensity for supercooling and vitrification (glass formation)[3]. However, melt crystallization

remains one of the most powerful, solvent-free separation processes to achieve ultra-high

purities (>99.9%) for pharmaceutical applications[4][5].
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FAQ 1: Overcoming Vitrification & Supercooling
Q: When I cool the compound to -40 °C, it forms a thick, transparent glass instead of a

crystalline solid. How do I force nucleation?

A: This is a classic vitrification problem caused by a kinetic barrier. The flexible thioether and

ethoxy linkages (O-CH2-CH2-S) in the molecule possess high conformational entropy. Rapid

cooling bypasses the narrow crystallization window and plunges the liquid below its glass

transition temperature ( Tg​), freezing the disordered liquid state into a glass[3][6].

To overcome this, you must employ Thermal Cycling (Annealing). By cooling the liquid to a

supercooled state (e.g., -35 °C) and then slowly warming it to just below its melting point (-25

°C), you increase molecular mobility while maintaining supersaturation. This thermodynamic

"sweet spot" allows stable nuclei to form and propagate[6][7].

FAQ 2: Environmental Inhibition (Moisture &
Hygroscopicity)
Q: Even with thermal cycling, the compound remains an oil. What environmental factors inhibit

crystallization?

A: The terminal hydroxyl groups and ether oxygens make 2-[[2-(2-
Hydroxyethoxy)ethyl]thio]ethanol highly hygroscopic. Absorbed atmospheric moisture acts

as a potent cryoprotectant and freezing point depressant, fundamentally altering the

thermodynamics of the melt[8]. Crystallization must be performed under rigorously anhydrous

conditions. Pre-drying the liquid over activated 3Å molecular sieves under an inert argon

atmosphere is mandatory prior to cooling.

FAQ 3: Melt Crystallization vs. Solution Crystallization
Q: Melt crystallization yields crystals, but the purity is suboptimal due to entrapped mother

liquor. Should I switch to solution crystallization?

A: Not necessarily. While solution crystallization using low-polarity anti-solvents is possible, it

introduces solvent removal challenges and reduces yield. Melt crystallization is superior

because it avoids solvents entirely and requires significantly less energy for the phase

transition[5][9].
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To improve purity in a melt system, implement a "Sweating" (Partial Melting) phase. By raising

the temperature slightly (to -21 °C) after the crystal bed forms, the impure grain boundaries—

which have a lower eutectic melting point due to concentrated impurities—melt first and drain

away, leaving ultra-pure crystals behind[4][9].

Quantitative Data Summaries
Table 1: Physical Properties of CAS 85391-94-2

Property Value Reference

Molecular Weight 166.24 g/mol [1]

Physical State (20 °C) Clear, colorless liquid [2]

Melting Point ~ -20 °C [2]

Boiling Point 320.9 °C [2]

LogP -0.6 [1]

Table 2: Comparison of Crystallization Strategies
Parameter

Melt Crystallization
(Recommended)

Solution Crystallization
(Anti-Solvent)

Operating Temperature -35 °C to -20 °C -50 °C to -30 °C

Solvent Requirement None (Solvent-Free)
Hexane, Diethyl Ether, or

Pentane

Energy Consumption Low (Heat of fusion only)
High (Solvent

recovery/distillation)

Typical Purity >99.9% (with Sweating step)
~95 - 98% (Co-precipitation

risk)

Scalability
Excellent (Continuous wash

columns)
Moderate (Batch reactors)
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Crude Liquid (RT)
CAS 85391-94-2

Desiccation & Degassing
(3Å Sieves, Argon Atm)

 Remove H2O

Controlled Cooling to -35°C
(Supercooling Phase)

 1°C/min

Thermal Annealing at -25°C
(Nucleation & Growth)

 Warm 0.5°C/min
+ Seeding

Sweating Phase at -21°C
(Impurity Drainage)

 Warm to near Tm

Ultra-Pure Product
(Melted at 0°C)

 Isolate & Melt

Click to download full resolution via product page

Workflow of Low-Temperature Melt Crystallization and Sweating for CAS 85391-94-2.
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Step-by-Step Methodology: Solvent-Free Melt
Crystallization & Sweating
This self-validating protocol ensures that thermodynamic barriers are overcome sequentially,

preventing vitrification and maximizing purity.

Anhydrous Preparation: Transfer the crude 2-[[2-(2-Hydroxyethoxy)ethyl]thio]ethanol into

a jacketed Schlenk crystallizer equipped with a bottom frit. Add activated 3Å molecular

sieves (10% w/v). Degas the system under a vacuum-argon manifold for 2 hours to remove

dissolved oxygen and trace moisture.

Controlled Supercooling: Initiate cooling via the jacketed chiller at a strict rate of -1 °C/min

until the internal temperature reaches -35 °C. The liquid will become highly viscous, entering

a supercooled state. Do not crash-cool, as this guarantees glass formation.

Thermal Cycling (Annealing): Slowly raise the temperature at +0.5 °C/min to -25 °C. This

restores molecular mobility. If spontaneous nucleation does not occur within 2 hours,

introduce a microscopic seed crystal of the pure compound or apply localized ultrasonic

agitation to overcome the nucleation energy barrier.

Isothermal Crystal Growth: Hold the temperature strictly at -25 °C for 12–24 hours. The

crystal lattice will slowly propagate through the melt. The slow growth rate is critical to

kinetically exclude impurities from the crystal lattice.

Sweating (Partial Melting): Gradually ramp the temperature to -21 °C (just below the true

melting point). The entrapped impurities, which lower the local melting point via eutectic

depression, will liquefy first. Open the bottom frit under positive argon pressure to drain this

impure "sweat" fraction.

Product Recovery: Close the frit and warm the crystallizer to 0 °C to completely melt the

purified crystal bed. Collect the ultra-pure liquid product under argon and store it in sealed

ampoules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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